Cas no 2227783-44-8 ((3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid
• CAS No: 2227783-44-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6606076
• PubChem ID: 165624080
• Update Time: 2025-05-27

(3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid
• EN300-1793928
• 2227783-44-8

• Inchi： 1S/C11H11NO3/c13-10(6-11(14)15)8-2-1-3-9-7(8)4-5-12-9/h1-5,10,12-13H,6H2,(H,14,15)/t10-/m0/s1
• InChI Key： VLHNUWZDVGWQAX-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)O)C1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.3Ų

Additional information on (3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid

Comprehensive Overview of (3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid (CAS No. 2227783-44-8)

(3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid (CAS No. 2227783-44-8) is a chiral organic compound featuring an indole core structure, which is widely recognized for its significance in pharmaceutical and biochemical research. The compound's unique hydroxypropanoic acid moiety and stereospecific (3S)-configuration make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological disorders and metabolic pathways.

The growing demand for chiral building blocks in medicinal chemistry has spotlighted compounds like (3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid. Its indole-4-yl group is a key structural motif found in many natural products and FDA-approved drugs, such as tryptophan derivatives and serotonin modulators. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with trends in precision medicine and personalized therapeutics. This compound's CAS number 2227783-44-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, (3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid exemplifies advancements in asymmetric catalysis and green chemistry. Its production often involves enantioselective hydrogenation or biocatalytic methods, addressing the pharmaceutical industry's push for sustainable synthesis. Environmental concerns and regulatory pressures have driven interest in eco-friendly intermediates, making this compound a topic of discussion in process chemistry forums and patent literature.

In the context of drug development, the compound's hydrophilic-lipophilic balance and hydrogen-bonding capacity are critical for optimizing bioavailability. These properties resonate with current research on blood-brain barrier penetration and CNS-targeted therapies, areas where users frequently search for novel indole derivatives. Additionally, its potential as a precursor for peptidomimetics aligns with the rising interest in macrocyclic drugs and protein-protein interaction inhibitors.

Analytical characterization of CAS 2227783-44-8 typically employs HPLC, NMR, and mass spectrometry, techniques commonly queried by quality control professionals. The compound's stereochemical purity is a recurring theme in pharmacopoeia standards, underscoring its importance in GMP-compliant manufacturing. Discussions on polymorphism and salt formation further highlight its formulation challenges, topics trending in pharmaceutical formulation circles.

Beyond pharmaceuticals, (3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid has exploratory uses in agricultural chemistry, particularly in designing plant growth regulators with indole-based scaffolds. This application taps into the broader demand for sustainable agrochemicals, a hot topic in crop protection research. Its structural versatility also makes it a candidate for material science applications, such as organic semiconductors, though these areas remain underexplored.

In summary, (3S)-3-hydroxy-3-(1H-indol-4-yl)propanoic acid (CAS No. 2227783-44-8) represents a multifaceted compound bridging medicinal chemistry, process optimization, and applied bioscience. Its alignment with trending search terms like "chiral indole synthesis", "CNS drug intermediates", and "green chemistry building blocks" ensures its continued relevance in both academic and industrial settings. Future research may unlock further applications in bioconjugation and theragnostic agents, solidifying its role in next-generation therapeutics.